Cas no 56973-45-6 (3,6-Dihydroxy-5-methyl-2-[(S)-1,2,2-trimethyl-4-oxocyclopentan-1α-yl]-2,5-cyclohexadiene-1,4-dione)

3,6-Dihydroxy-5-methyl-2-[(S)-1,2,2-trimethyl-4-oxocyclopentan-1α-yl]-2,5-cyclohexadiene-1,4-dione structure
56973-45-6 structure
Product Name:3,6-Dihydroxy-5-methyl-2-[(S)-1,2,2-trimethyl-4-oxocyclopentan-1α-yl]-2,5-cyclohexadiene-1,4-dione
CAS No:56973-45-6
MF:C15H18O5
MW:278.300425052643
CID:347047
Update Time:2023-11-19

3,6-Dihydroxy-5-methyl-2-[(S)-1,2,2-trimethyl-4-oxocyclopentan-1α-yl]-2,5-cyclohexadiene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-methyl-6-(1,2,2-trimethyl-4-oxocyclopentyl)-, (S)-
    • 3,6-Dihydroxy-5-methyl-2-[(S)-1,2,2-trimethyl-4-oxocyclopentan-1α-yl]-2,5-cyclohexadiene-1,4-dione
    • Hydroxylagopodin B
    • CID 101290449
    • Inchi: 1S/C15H18O5/c1-7-10(17)12(19)9(13(20)11(7)18)15(4)6-8(16)5-14(15,2)3/h17,20H,5-6H2,1-4H3/t15-/m1/s1
    • InChI Key: RYHRRJFIOGTROH-OAHLLOKOSA-N
    • SMILES: O=C1CC(C)(C)[C@@](C)(C2C(C(=C(C)C(C=2O)=O)O)=O)C1

Computed Properties

  • Exact Mass: 278.115
  • Monoisotopic Mass: 278.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.7
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.